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Introduction

Sulfuryl fluoride (SO:zF2) is a widely utilized fumigant insecticide.[1] A comprehensive
understanding of its physical properties at standard conditions is paramount for its safe
handling, application, and for the development of potential safety measures or alternative
compounds. This technical guide provides an in-depth overview of the core physical
characteristics of sulfuryl fluoride, methodologies for their experimental determination, and a
logical framework for assessing its hazards.

Core Physical Properties

At standard conditions, sulfuryl fluoride is a colorless and odorless gas.[2][3][4] It is shipped
as a liquefied gas under its own vapor pressure.[3] The compound is non-flammable and non-
corrosive.[2]

Quantitative Physical Data

A summary of the key quantitative physical properties of sulfuryl fluoride is presented in the
table below for easy reference and comparison.
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Property Value Conditions
Molecular Formula SO:zF2
Molar Mass 102.06 g/mol [1]
Boiling Point -55.2 °C (-67.4 °F; 217.9 K)[2] at 760 mmHg
. . -135.8 °C (-212.4 °F; 137.3 K)
Melting Point
[5]
1.7 x 103 kPa (12,751 mmHg)
Vapor Pressure 2] at 21 °C (69.8 °F)
Density (Gas) 4.172 g/L[1]
Density (Liquid) 1.632 g/mL[1] at 0 °C, under compressed gas
Solubility in Water 0.075 g /100 g (750 ppm)[6][7] at 25 °C (77 °F) and pH 7[7]

o ) Soluble in ethanol, toluene,
Solubility in Organic Solvents )
and carbon tetrachloride[7]

Experimental Protocols for Property Determination

Accurate determination of physical properties is crucial. The following sections detail standard
experimental methodologies for key properties of gaseous compounds like sulfuryl fluoride.

Determination of Boiling Point

The boiling point of a substance is the temperature at which its vapor pressure equals the
external pressure. For a liquefied gas like sulfuryl fluoride, a common method is distillation.[8]

Methodology:
o Asample of liquid sulfuryl fluoride is placed in a distillation flask.

e The flask is gently heated, and the temperature of the vapor is monitored with a thermometer
or a temperature probe.[8]
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e The temperature at which the vapor and liquid are in equilibrium, and the vapor is
condensing, is recorded as the boiling point.[8] This temperature should remain constant
during the distillation of the pure substance.[8]

Determination of Vapor Pressure

Vapor pressure is a measure of a substance's volatility. Several methods can be employed for
its determination.[9][10]

Static Method:

o A small amount of liquid sulfuryl fluoride is introduced into a closed container (a static
apparatus) from which all other gases have been evacuated.[10]

e The container is placed in a temperature-controlled bath.

e The pressure inside the container at equilibrium is measured using a pressure transducer.
This pressure corresponds to the vapor pressure of the substance at that temperature.[11]

Determination of Gas Density

The density of a gas is its mass per unit volume.
Methodology:

« A container of a known volume (e.g., a gas syringe or a calibrated flask) is first weighed
when empty (evacuated).[12][13]

e The container is then filled with sulfuryl fluoride gas at a known temperature and pressure.
[13]

e The container filled with the gas is weighed again.

e The mass of the gas is determined by subtracting the mass of the empty container from the
mass of the filled container.[12]

e The density is then calculated by dividing the mass of the gas by the known volume of the
container.[12]
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Logical Framework for Hazard Assessment

Given the toxic nature of sulfuryl fluoride, a structured approach to hazard identification and
risk assessment is essential for researchers and professionals. The following diagram
illustrates a logical workflow for this process.
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Caption: Logical workflow for chemical hazard assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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